Cas no 22235-98-9 (N-Butyl Nor Scopolamine Hydrochloride)

N-Butyl Nor Scopolamine Hydrochloride is a quaternary ammonium anticholinergic compound derived from scopolamine. It exhibits potent muscarinic receptor antagonism, making it useful in research applications involving smooth muscle relaxation and the study of cholinergic pathways. The n-butyl substitution enhances its lipophilicity, potentially improving membrane permeability compared to parent compounds. This derivative is particularly valued for its selectivity and stability in physiological conditions, facilitating precise experimental outcomes. It serves as a key reference standard in analytical chemistry and pharmacological studies. The hydrochloride salt form ensures high solubility in aqueous solutions, simplifying formulation for in vitro and ex vivo investigations. Proper handling is required due to its bioactive nature.
N-Butyl Nor Scopolamine Hydrochloride structure
22235-98-9 structure
Product Name:N-Butyl Nor Scopolamine Hydrochloride
CAS No:22235-98-9
MF:C20H28ClNO4
MW:381.893625259399
CID:1063828
PubChem ID:71314450
Update Time:2025-10-30

N-Butyl Nor Scopolamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Butyl Nor Scopolamine Hydrochloride
    • 8-Butyl-6
    • A-(Hydroxymethyl)benzeneacetic Acid
    • A,4
    • A,5
    • A,7
    • A-epoxy-1
    • AH,5
    • AH-nortropan-3
    • A-ol (-)-Tropate Ester Hydrochloride
    • N-Butylnorhyoscine Hydrochloride
    • 22235-98-9
    • 9-Butyl-3-oxa-9-azatricyclo[3.3.1.0~2,4~]nonan-7-yl (2S)-3-hydroxy-2-phenylpropanoate--hydrogen chloride (1/1)
    • (9-butyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl) (2S)-3-hydroxy-2-phenylpropanoate;hydrochloride
    • DTXSID30747279
    • Inchi: 1S/C20H27NO4.ClH/c1-2-3-9-21-16-10-14(11-17(21)19-18(16)25-19)24-20(23)15(12-22)13-7-5-4-6-8-13;/h4-8,14-19,22H,2-3,9-12H2,1H3;1H/t14?,15-,16?,17?,18?,19?;/m1./s1
    • InChI Key: SSLCPCNDUBUVAN-FDOJSRBYSA-N
    • SMILES: Cl.O1C2C3CC(CC(C12)N3CCCC)OC([C@@H](C1C=CC=CC=1)CO)=O

Computed Properties

  • Exact Mass: 381.17100
  • Monoisotopic Mass: 381.1706861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 460
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Melting Point: 145-148°C
  • Solubility: Methanol (Slightly), Water (Slightly)
  • PSA: 62.30000
  • LogP: 2.82830

N-Butyl Nor Scopolamine Hydrochloride Security Information

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N-Butyl Nor Scopolamine Hydrochloride Related Literature

Additional information on N-Butyl Nor Scopolamine Hydrochloride

Recent Advances in N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) Research

N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) is a derivative of scopolamine, a well-known anticholinergic agent. Recent studies have focused on its potential therapeutic applications, particularly in the treatment of gastrointestinal disorders and as a modulator of the central nervous system. This research brief aims to summarize the latest findings on this compound, highlighting its pharmacological properties, mechanisms of action, and clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of N-Butyl Nor Scopolamine Hydrochloride to enhance its selectivity for muscarinic receptors. The researchers utilized molecular docking and in vitro assays to demonstrate that the butyl group at the nitrogen position significantly improves binding affinity to M3 receptors, which are implicated in smooth muscle contraction. This finding suggests potential applications in treating irritable bowel syndrome (IBS) and other motility disorders.

Another recent study, featured in Biochemical Pharmacology, explored the compound's ability to cross the blood-brain barrier (BBB). Using a combination of in vivo imaging and pharmacokinetic modeling, the team found that N-Butyl Nor Scopolamine Hydrochloride exhibits moderate BBB permeability, making it a candidate for central nervous system (CNS) applications. However, the study also noted that further optimization is needed to reduce peripheral side effects.

In the context of drug formulation, a 2024 paper in the International Journal of Pharmaceutics evaluated the stability of N-Butyl Nor Scopolamine Hydrochloride in various pH conditions. The results indicated that the compound remains stable in acidic environments but undergoes degradation at neutral to alkaline pH. This insight is crucial for developing oral dosage forms with improved bioavailability.

Clinical trials are still in the early stages, but preliminary data from a Phase I study presented at the 2023 American Society for Pharmacology and Experimental Therapeutics (ASPET) meeting showed that N-Butyl Nor Scopolamine Hydrochloride is well-tolerated in healthy volunteers, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further investigations into its efficacy in patient populations.

In summary, N-Butyl Nor Scopolamine Hydrochloride (CAS: 22235-98-9) represents a promising candidate for both gastrointestinal and CNS disorders. Ongoing research is focused on optimizing its pharmacokinetic profile and expanding its therapeutic applications. Future studies should address the challenges of BBB penetration and peripheral side effects to fully realize its clinical potential.

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